6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one

• Molecular Formula: C20H13ClO4
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 6-[(2-chlorophenyl)methoxy]-2-(furan-2-yl)chromen-4-one
• InChI: InChI=1S/C20H13ClO4/c21-16-5-2-1-4-13(16)12-24-14-7-8-18-15(10-14)17(22)11-20(25-18)19-6-3-9-23-19/h1-11H,12H2
• InChI Key: YOWCJXOVDOAXEX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=CO4)Cl

Description

6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one, also known as flavopiridol, is a synthetic flavone that has been extensively studied for its potential therapeutic applications. It was first synthesized in the early 1990s and has since been investigated for its anti-cancer properties.

Mechanism of Action

Flavopiridol inhibits CDKs by binding to the ATP-binding site of the enzyme. This prevents the phosphorylation of target proteins and disrupts the cell cycle. In addition, 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one has been shown to inhibit other kinases, such as glycogen synthase kinase-3β (GSK-3β), which plays a role in cell survival and proliferation.
Biochemical and Physiological Effects:
Flavopiridol has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This is important in cancer treatment, as tumors require a blood supply to grow and metastasize. Flavopiridol has also been shown to modulate the immune system, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One advantage of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one is its broad-spectrum activity against a wide range of cancer cell lines. It has also been shown to be effective against cells that are resistant to other chemotherapy agents. However, 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one has a short half-life and is rapidly metabolized in vivo. This limits its effectiveness as a therapeutic agent and requires frequent dosing.

Future Directions

There are several potential future directions for the study of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one. One area of interest is the development of more potent and selective CDK inhibitors. Another area of interest is the investigation of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one in combination with other chemotherapy agents or targeted therapies. In addition, the use of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one as a radiosensitizer is being explored. Finally, the development of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one analogues with improved pharmacokinetic properties is an area of ongoing research.

Synthesis Methods

The synthesis of 6-[(2-chlorobenzyl)oxy]-2-(2-furyl)-4H-chromen-4-one involves the reaction of 2-hydroxyacetophenone with 2-furan carboxaldehyde in the presence of a base, followed by the reaction with 2-chlorobenzyl chloride. The resulting product is then purified by column chromatography. This method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

Flavopiridol has been extensively investigated for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in the regulation of cell cycle progression. This inhibition leads to the arrest of the cell cycle and ultimately, apoptosis. Flavopiridol has been shown to be effective against a wide range of cancer cell lines, including those that are resistant to other chemotherapy agents.